Cas no 2097957-12-3 (Spiro[2.6]nonan-1-amine hydrochloride)
Spiro[2.6]nonan-1-amine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- spiro[2.6]nonan-1-amine hydrochloride
- spiro[2.6]nonan-2-amine;hydrochloride
- Spiro[2.6]nonan-1-amine hydrochloride
-
- Inchi: 1S/C9H17N.ClH/c10-8-7-9(8)5-3-1-2-4-6-9;/h8H,1-7,10H2;1H
- InChI Key: JNUQQWWKGRSSLP-UHFFFAOYSA-N
- SMILES: Cl.NC1CC21CCCCCC2
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 123
- Topological Polar Surface Area: 26
Spiro[2.6]nonan-1-amine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | S308946-100mg |
spiro[2.6]nonan-1-amine hydrochloride |
2097957-12-3 | 100mg |
$ 115.00 | 2022-06-03 | ||
| TRC | S308946-500mg |
spiro[2.6]nonan-1-amine hydrochloride |
2097957-12-3 | 500mg |
$ 475.00 | 2022-06-03 | ||
| TRC | S308946-1g |
spiro[2.6]nonan-1-amine hydrochloride |
2097957-12-3 | 1g |
$ 730.00 | 2022-06-03 | ||
| Enamine | EN300-1223613-0.05g |
spiro[2.6]nonan-1-amine hydrochloride |
2097957-12-3 | 95% | 0.05g |
$216.0 | 2023-04-25 | |
| Enamine | EN300-1223613-0.1g |
spiro[2.6]nonan-1-amine hydrochloride |
2097957-12-3 | 95% | 0.1g |
$322.0 | 2023-04-25 | |
| Enamine | EN300-1223613-0.25g |
spiro[2.6]nonan-1-amine hydrochloride |
2097957-12-3 | 95% | 0.25g |
$459.0 | 2023-04-25 | |
| Enamine | EN300-1223613-0.5g |
spiro[2.6]nonan-1-amine hydrochloride |
2097957-12-3 | 95% | 0.5g |
$723.0 | 2023-04-25 | |
| Enamine | EN300-1223613-1.0g |
spiro[2.6]nonan-1-amine hydrochloride |
2097957-12-3 | 95% | 1g |
$928.0 | 2023-04-25 | |
| Enamine | EN300-1223613-2.5g |
spiro[2.6]nonan-1-amine hydrochloride |
2097957-12-3 | 95% | 2.5g |
$1819.0 | 2023-04-25 | |
| Enamine | EN300-1223613-5.0g |
spiro[2.6]nonan-1-amine hydrochloride |
2097957-12-3 | 95% | 5g |
$2692.0 | 2023-04-25 |
Spiro[2.6]nonan-1-amine hydrochloride Related Literature
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
Additional information on Spiro[2.6]nonan-1-amine hydrochloride
Introduction to Spiro[2.6]nonan-1-amine Hydrochloride (CAS No. 2097957-12-3)
Spiro[2.6]nonan-1-amine hydrochloride is a significant compound in the field of pharmaceutical chemistry, characterized by its unique spirocyclic structure and amine functional group. This compound, identified by the CAS number 2097957-12-3, has garnered considerable attention due to its potential applications in drug development and molecular research. The spirocyclic framework of Spiro[2.6]nonan-1-amine hydrochloride contributes to its distinct chemical properties, making it a valuable candidate for various biochemical and medicinal applications.
The hydrochloride salt form of this compound enhances its solubility and stability, which are critical factors in pharmaceutical formulations. These attributes make it particularly useful in the synthesis of complex molecules and in the development of novel therapeutic agents. Recent studies have highlighted the compound's role in the design of bioactive molecules that interact with specific biological targets, offering promising avenues for further research.
In the realm of drug discovery, Spiro[2.6]nonan-1-amine hydrochloride has been investigated for its potential to serve as a scaffold for developing new drugs. Its structural motif is reminiscent of natural products and pharmacophores that exhibit significant biological activity. Researchers have leveraged this compound to explore novel mechanisms of action, particularly in the context of neurological and cardiovascular diseases. The spirocyclic core provides a rigid yet flexible structure that can be modified to enhance binding affinity and selectivity towards disease-causing targets.
One of the most compelling aspects of Spiro[2.6]nonan-1-amine hydrochloride is its versatility in chemical modifications. The presence of an amine group allows for further functionalization, enabling the synthesis of derivatives with tailored properties. This flexibility has been exploited in the development of libraries of compounds for high-throughput screening, a common strategy in modern drug discovery pipelines. Such libraries are essential for identifying lead compounds that can be optimized into effective therapeutics.
Recent advancements in computational chemistry have also contributed to the study of Spiro[2.6]nonan-1-amine hydrochloride. Molecular modeling techniques have been employed to predict the compound's interactions with biological targets, providing insights into its potential pharmacological effects. These computational studies have complemented experimental efforts, offering a more comprehensive understanding of the compound's behavior at both molecular and cellular levels.
The synthesis of Spiro[2.6]nonan-1-amine hydrochloride involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. The spirocyclic connection between two rings introduces unique synthetic challenges, necessitating innovative approaches to construct this motif efficiently. Researchers have developed sophisticated synthetic routes that optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications.
In conclusion, Spiro[2.6]nonan-1-amine hydrochloride (CAS No. 2097957-12-3) represents a fascinating compound with significant potential in pharmaceutical research and drug development. Its unique structural features, combined with its chemical versatility, make it a valuable tool for exploring new therapeutic strategies. As research continues to uncover novel applications for this compound, it is likely to play an increasingly important role in the advancement of medicinal chemistry and drug discovery.
2097957-12-3 (Spiro[2.6]nonan-1-amine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)